Cas no 1353980-63-8 (4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride)

• Product Name: 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride
• CAS No: 1353980-63-8
• MF: C₁₃H₂₂ClN₃O₂S
• MW: 319.850680828094
• CID: 2091481
• PubChem ID: 66570050
• Update Time: 2025-06-15

4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride
• 4-ETHOXY-2-(METHYLSULFANYL)-6-(PIPERIDIN-2-YLMETHOXY)PYRIMIDINE HYDROCHLORIDE
• AKOS024463920
• 4-ethoxy-2-methylsulfanyl-6-(piperidin-2-ylmethoxy)pyrimidine;hydrochloride
• G71240
• 4-Ethoxy-2-methylsulfanyl-6-(piperidin-2-ylmethoxy)-pyrimidine hydrochloride
• DB-241936
• 1353980-63-8
• 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidinehydrochloride

• MDL： MFCD21098779
• Inchi： 1S/C13H21N3O2S.ClH/c1-3-17-11-8-12(16-13(15-11)19-2)18-9-10-6-4-5-7-14-10;/h8,10,14H,3-7,9H2,1-2H3;1H
• InChI Key： FOJSBSRYMQEBDQ-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC(=CC(=N1)OCC1CCCCN1)OCC

Computed Properties

• Exact Mass: 319.1121258g/mol
• Monoisotopic Mass: 319.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride

Introduction to 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride (CAS No. 1353980-63-8)

4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride, identified by its CAS number 1353980-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, including its ethoxy, methylthio, and piperidinylmethoxy substituents, contribute to its unique chemical properties and biological interactions.

The pyrimidine core of this compound is a fundamental scaffold in medicinal chemistry, often serving as a key structural element in the design of drugs targeting various diseases. Pyrimidines are naturally occurring bases found in nucleic acids, and their derivatives have been extensively studied for their role in inhibiting enzymes and receptors involved in critical biological pathways. The presence of multiple functional groups in 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride enhances its potential to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing small-molecule inhibitors that modulate the activity of kinases and other enzymes implicated in cancer and inflammatory diseases. The methylthio group and piperidinylmethoxy moiety in this compound are particularly noteworthy, as they have been shown to influence the binding affinity and selectivity of kinase inhibitors. These structural elements can be tailored to optimize interactions with specific protein targets, thereby improving the efficacy and reducing side effects of therapeutic agents.

Current research in the field of oncology has highlighted the importance of targeting aberrant signaling pathways in cancer cells. 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride has been investigated for its potential as an inhibitor of tyrosine kinases, which are often overactive in cancerous tissues. Preclinical studies have demonstrated that derivatives of pyrimidine-based compounds can effectively disrupt signaling cascades that promote cell proliferation and survival. The ethoxy substituent in this molecule may play a role in modulating the solubility and metabolic stability of the compound, which are critical factors for drug development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as tablets or injectables. Solubility is a crucial parameter for drug bioavailability, and optimizing this property can significantly impact the clinical effectiveness of a therapeutic agent. Additionally, the stability of the hydrochloride salt under various storage conditions is an important consideration for ensuring the shelf life and efficacy of the drug product.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with high precision. These techniques have been applied to 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride, allowing scientists to identify key interactions with target proteins. By understanding these interactions at an atomic level, researchers can design analogs with improved potency and selectivity. This approach has been instrumental in accelerating the discovery pipeline for novel therapeutics.

The synthesis of 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and salt formation. Each step must be rigorously controlled to avoid impurities that could affect the biological activity or safety profile of the final product. The development of efficient synthetic routes is essential for scaling up production and meeting regulatory requirements for pharmaceutical use.

Pharmacokinetic studies are critical for evaluating how a drug is absorbed, distributed, metabolized, and excreted by the body. The ethoxy, methylthio, and piperidinylmethoxy groups contribute to the complex pharmacokinetic profile of this compound. Understanding these properties helps researchers predict how the drug will behave in vivo and design dosing regimens that maximize therapeutic benefit while minimizing adverse effects. Advanced analytical techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) are employed to characterize metabolites and assess drug clearance.

The potential therapeutic applications of 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride extend beyond oncology. Research suggests that pyrimidine derivatives may also have utility in treating inflammatory diseases by modulating immune responses. The ability to fine-tune molecular structure allows for the development of drugs with targeted actions against specific disease mechanisms. This flexibility makes pyrimidine-based compounds valuable tools for addressing a wide range of medical conditions.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety and efficacy before approving a new drug. Clinical trials are conducted to evaluate the performance of candidate compounds like 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride in human subjects. These trials provide critical insights into dosing strategies, side effect profiles, and overall clinical benefit. Successful completion of clinical trials is a necessary step toward bringing a new therapeutic agent to market.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how new compounds are designed and evaluated. AI-driven platforms can analyze vast datasets to identify promising candidates based on structural features similar to known active molecules. This approach has been applied to 4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride, accelerating the identification of novel derivatives with enhanced properties. The combination of traditional medicinal chemistry with cutting-edge computational methods represents a powerful strategy for innovation in pharmaceutical research.

In conclusion,4-Ethoxy-2-(methylthio)-6-(piperidin-2-ylmethoxy)pyrimidine hydrochloride (CAS No. 1353980-63-8) is a structurally complex compound with significant potential as a therapeutic agent. Its unique combination of functional groups makes it an attractive candidate for further exploration in areas such as cancer treatment and inflammation modulation. Ongoing research continues to uncover new applications for pyrimidine-based molecules, driven by advances in synthetic chemistry, computational modeling, and pharmacological evaluation.